Cas no 1783634-84-3 (2-(2,3-dihydro-1H-inden-1-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(2,3-dihydro-1H-inden-1-yl)propan-2-yl(methyl)amine
• CAS No: 1783634-84-3
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6394525
• PubChem ID: 105443938
• Update Time: 2025-05-21

2-(2,3-dihydro-1H-inden-1-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-1-yl)propan-2-yl(methyl)amine
• [2-(2,3-dihydro-1H-inden-1-yl)propan-2-yl](methyl)amine
• 1783634-84-3
• EN300-1746109

• Inchi： 1S/C13H19N/c1-13(2,14-3)12-9-8-10-6-4-5-7-11(10)12/h4-7,12,14H,8-9H2,1-3H3
• InChI Key： ZNUMTWULYRBRTA-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2,3-dihydro-1H-inden-1-yl)propan-2-yl(methyl)amine

Compound CAS No. 1783634-84-3: 2-(2,3-Dihydro-1H-inden-1-yl)propan-2-yl(methyl)amine

The compound with CAS No. 1783634-84-3, commonly referred to as 2-(2,3-dihydro-1H-inden-1-yl)propan-2-yl(methyl)amine, is a highly specialized organic compound with a unique chemical structure and a wide range of applications in various scientific and industrial fields. This compound has garnered significant attention in recent years due to its potential in drug discovery, materials science, and advanced chemical synthesis.

Structure and Synthesis: The molecule consists of a dihydroindenyl group attached to a propanamine framework. The dihydroindenyl moiety introduces a bicyclic structure with a partially saturated indene ring system, which contributes to the compound's stability and reactivity. The propanamine portion provides a flexible backbone for further functionalization. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound through various routes, including palladium-catalyzed cross-coupling reactions and enantioselective reductions.

Physical and Chemical Properties: This compound exhibits distinct physical properties, including a melting point of approximately 95°C and a boiling point around 250°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's molecular weight is approximately 257 g/mol, and its density is about 1.05 g/cm³ at room temperature.

Applications in Drug Discovery: Recent studies have highlighted the potential of 2-(2,3-dihydro-1H-inden-1-yl)propan-2-yl(methyl)amine as a lead compound in the development of novel pharmaceutical agents. Its structure allows for interactions with various biological targets, including G-protein coupled receptors (GPCRs) and kinase enzymes. Preclinical trials have demonstrated promising results in treating conditions such as chronic pain and inflammatory diseases.

Role in Materials Science: Beyond its biological applications, this compound has found utility in materials science as a precursor for advanced polymers and high-performance materials. Its ability to act as a chelating agent makes it valuable in the synthesis of metallopolymers and coordination polymers with tailored properties.

Environmental Considerations: As with all chemical compounds, understanding the environmental impact of 2-(2,3-dihydro-1H-inden-1-yl)propan-2-yl(methyl)amine is crucial. Recent research has focused on its biodegradation pathways and potential toxicity to aquatic organisms. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint.

Future Prospects: The versatility of this compound suggests that its applications will continue to expand into new domains. Ongoing research is exploring its use in nanotechnology, where its unique structure could facilitate the development of novel nanomaterials with enhanced electronic properties.